Cas no 500578-29-0 (Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI))

Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI) structure
500578-29-0 structure
Product Name:Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI)
CAS No:500578-29-0
MF:C12H16O
MW:176.254843711853
CID:933152
PubChem ID:282453
Update Time:2025-04-19

Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Naphthalene, 1,2,3,4-tetrahydro-5-methoxy-8-methyl- (9CI)
    • NSC-135931
    • NAPHTHALENE, 1,2,3,4-TETRAHYDRO-5-METHOXY-8-METHYL-
    • 5-methoxy-8-methyl-1,2,3,4-tetrahydronaphthalene
    • DB-277194
    • 500578-29-0
    • NSC135931
    • Inchi: 1S/C12H16O/c1-9-7-8-12(13-2)11-6-4-3-5-10(9)11/h7-8H,3-6H2,1-2H3
    • InChI Key: ZLMMSWOHDKSSFN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C)C2=C1CCCC2

Computed Properties

  • Exact Mass: 176.120115130g/mol
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

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